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Compound of Interest

Compound Name: Threo-dihydrobupropion

Cat. No.: B15585728

A comprehensive guide for researchers and drug development professionals on the plasma
concentrations of bupropion and its primary active metabolites: hydroxybupropion,
threohydrobupropion, and erythrohydrobupropion.

This guide provides a detailed comparison of the plasma levels of bupropion and its principal
metabolites. The data presented is compiled from multiple pharmacokinetic studies in healthy
human volunteers, offering a robust overview for researchers in drug metabolism and clinical
pharmacology.

Comparative Plasma Concentrations

Bupropion undergoes extensive metabolism in the body, resulting in plasma concentrations of
its metabolites that are significantly higher than the parent drug.[1][2] The major active
metabolites—hydroxybupropion, threohydrobupropion, and erythrohydrobupropion—are
present in substantial amounts and contribute significantly to the pharmacological effects of
bupropion.[1]

Hydroxybupropion is the most abundant metabolite, with plasma levels that can be 10 to 20
times greater than those of bupropion.[3][4] The peak plasma concentrations (Cmax) and the
total drug exposure over time (Area Under the Curve or AUC) of the metabolites are
considerably higher than for bupropion itself.[1][2] Specifically, the Cmax of
threohydrobupropion and hydroxybupropion have been reported to be approximately 3 and 4-5
times higher, respectively, than that of bupropion.[1]
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Below is a summary of key pharmacokinetic parameters for bupropion and its major

metabolites.
. Mean Peak Plasma  Mean Area Under
Mean Elimination ]
. . Concentration the Curve (AUC)
Compound Half-life (t'2) in . .
(Cmax) relative to relative to
hours . .
Bupropion Bupropion
Bupropion ~9.8-21 1x 1x
Hydroxybupropion ~20-22.2 ~4-7X ~10.3 - 20x
Threohydrobupropion ~19.8 - 37 ~3X ~2.4 - 5.6x
Erythrohydrobupropio
Y Y Prop ~26.8 - 33 - ~1.2x

n

Note: The values presented are averages compiled from multiple studies and can vary based
on individual patient factors and study design.[1][2][5][6]

Metabolic Pathway of Bupropion

The metabolic conversion of bupropion to its active metabolites is a critical aspect of its
pharmacology. The following diagram illustrates the primary metabolic pathways.

Bupropion

arbonyl Reductase arbonyl Reductase

Hydroxybupropion (Threohydrobupropion) Erythrohydrobupropion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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